5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine

• Molecular Formula: C10H9Br2N3O2
• Molecular Weight: 363.01 g/mol
• IUPAC Name: 5-[(2,4-dibromo-6-methylphenoxy)methyl]-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C10H9Br2N3O2/c1-5-2-6(11)3-7(12)9(5)16-4-8-14-15-10(13)17-8/h2-3H,4H2,1H3,(H2,13,15)
• InChI Key: LADNYWVDMWYSOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC2=NN=C(O2)N)Br)Br

Description

The compound 5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine features a 1,3,4-oxadiazol-2-amine core substituted with a 2,4-dibromo-6-methylphenoxymethyl group. This scaffold is notable for its hydrogen-bonding capabilities via the oxadiazole ring nitrogens and the exocyclic amine, which are critical for interactions with biological targets such as kinases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine typically involves multiple steps. One common method starts with the preparation of 2,4-dibromo-6-methylphenol, which is then reacted with appropriate reagents to introduce the oxadiazole ring. The reaction conditions often involve the use of solvents like dichloromethane or ethanol, and catalysts such as triethylamine or pyridine to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The dibromo groups make the compound susceptible to nucleophilic substitution reactions, where nucleophiles like amines or thiols can replace the bromine atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Ammonia or primary amines in ethanol.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted amine or thiol derivatives.

Scientific Research Applications

5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The presence of the oxadiazole ring and the dibromo groups enhances its binding affinity and specificity towards these targets. The exact pathways involved may vary depending on the specific application and target.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight	Key Substituents	Bioactivity (IC₅₀/GP)
Target Compound (Dibromo)	C₁₀H₉Br₂N₃O₂	394.01	2,4-Dibromo-6-methylphenoxy	Not reported
Dichloro Analog	C₁₀H₉Cl₂N₃O₂	274.10	2,4-Dichloro-6-methylphenoxy	Hep-G2: 2.46 µg/mL
5-(3-Fluorophenyl)	C₈H₆FN₃O	179.15	3-Fluorophenyl	Irritant (safety note)
N-(2,4-Dimethylphenyl)-5-(4-methoxyphenyl)	C₁₇H₁₇N₃O₂	295.34	4-Methoxyphenyl, dimethyl	MDA-MB-435: GP 15.43

Biological Activity

The compound 5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine is a derivative of oxadiazole, a class of compounds known for their diverse biological activities. This article explores the biological properties of this specific compound, focusing on its pharmacological potential and mechanisms of action.

Chemical Structure and Properties

5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine can be represented by the following molecular formula:

Property	Value
Molecular Formula	C$_{10}$H$_{10}$Br$_{2}$N$_{4}$O
Molecular Weight	321.993 g/mol
Density	1.765 g/cm³
Boiling Point	352.6 °C
Melting Point	Not Available

Biological Activity Overview

The biological activity of oxadiazole derivatives has been extensively studied due to their potential therapeutic applications. Research indicates that oxadiazoles exhibit various pharmacological properties including:

• Antimicrobial Activity : Some oxadiazole derivatives have shown effectiveness against a range of bacterial strains.
• Anticancer Properties : Certain compounds within this class have demonstrated cytotoxic effects against cancer cell lines.
• Anti-inflammatory Effects : Research suggests potential applications in reducing inflammation.

The biological activity of 5-((2,4-Dibromo-6-methylphenoxy)methyl)-1,3,4-oxadiazol-2-amine is attributed to its ability to interact with biological targets such as enzymes and receptors. The oxadiazole ring structure enhances its reactivity and stability, making it a suitable candidate for drug development.

Antimicrobial Activity

A study highlighted the antimicrobial efficacy of various oxadiazole derivatives against Mycobacterium tuberculosis. For instance, compound 3a exhibited a minimum inhibitory concentration (MIC) of 0.25 µg/mL against resistant strains .

Anticancer Activity

In vitro studies have shown that oxadiazole derivatives can induce apoptosis in cancer cells. For example, compounds derived from the oxadiazole scaffold were tested on various cancer cell lines, revealing significant cytotoxicity at low concentrations .

Case Studies

• Antitubercular Activity : Parikh et al. (2020) synthesized new oxadiazole compounds and tested them for anti-tuberculosis activity. Compound 3a showed promising results with an elimination half-life (t1/2) of 19 minutes and a solubility profile conducive for further development .
• Cytotoxicity in Cancer Cells : A study conducted on several derivatives demonstrated that certain oxadiazoles could inhibit cell proliferation in breast cancer cell lines with IC50 values ranging from 5 to 15 µM .